5-bromo-N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H15BrN2O5S/c1-22-12-4-3-10(18-7-2-8-24(18,20)21)9-11(12)17-15(19)13-5-6-14(16)23-13/h3-6,9H,2,7-8H2,1H3,(H,17,19)
• InChI Key: OOTHUHMQLVWOKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H15BrN2O5S
• Molecular Weight: 415.3 g/mol

Description

The compound appears to contain a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. This ring is often found in various pharmacologically active compounds. The compound also contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen.

Synthesis Analysis

While the exact synthesis process for this compound is not available, similar compounds are often synthesized through a series of reactions including bromination, methoxylation, and oxidation.

Molecular Structure Analysis

The compound has several functional groups attached to the ring, which could be responsible for its activity. These include a bromo group, a methoxy group, and a carboxamide group.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, its physical and chemical properties, and its potential biological activities. This could lead to the development of new therapeutic agents.